Cas no 89640-54-0 (2-iodo-4-methoxypyridine)

• Product Name: 2-iodo-4-methoxypyridine
• CAS No: 89640-54-0
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD18255030
• CID: 4907910
• PubChem ID: 23436975
• Update Time: 2025-04-23

2-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-methoxypyridine
• 2-iodo-4-methoxy-pyridine
• SCHEMBL5700040
• 89640-54-0
• EN300-225176

• MDL： MFCD18255030
• Inchi： 1S/C6H6INO/c1-9-5-2-3-8-6(7)4-5/h2-4H,1H3
• InChI Key： AAOGVCILTNNSPP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 234.94941g/mol
• Monoisotopic Mass: 234.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 22.1

Additional information on 2-iodo-4-methoxypyridine

2-Iodo-4-methoxy-pyridine (CAS No. 89640-54-0): Properties, Applications, and Market Insights

2-Iodo-4-methoxy-pyridine (CAS No. 89640-54-0) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated pyridine derivative is characterized by its unique molecular structure, where an iodine atom and a methoxy group are strategically positioned on the pyridine ring. The compound's chemical formula is C₆H₆INO, and it typically appears as a white to pale yellow crystalline powder under standard conditions.

The growing interest in 2-Iodo-4-methoxy-pyridine stems from its role as a valuable building block in organic synthesis. Researchers particularly value its reactivity in cross-coupling reactions, which are fundamental to creating complex molecular architectures. In recent years, with the surge in demand for specialty chemicals and pharmaceutical intermediates, this compound has become increasingly important in medicinal chemistry applications.

From a physicochemical perspective, 2-Iodo-4-methoxy-pyridine demonstrates moderate solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide, while being sparingly soluble in water. Its melting point typically ranges between 85-90°C, and it shows good stability under standard storage conditions when protected from light and moisture. These properties make it particularly suitable for various laboratory applications and industrial processes.

In the pharmaceutical sector, 2-Iodo-4-methoxy-pyridine serves as a crucial intermediate in the synthesis of various drug candidates. Its structural features make it valuable for creating molecules with potential therapeutic applications, particularly in central nervous system disorders and anti-infective agents. The compound's reactivity allows for efficient modification of the pyridine core, enabling medicinal chemists to explore diverse structure-activity relationships.

The agrochemical industry has also found applications for 2-Iodo-4-methoxy-pyridine in developing novel crop protection agents. Its incorporation into pesticide formulations has shown promise in creating compounds with improved efficacy and environmental profiles. This aligns with current industry trends toward developing more sustainable and targeted agricultural solutions.

From a market perspective, the demand for 2-Iodo-4-methoxy-pyridine has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. North America and Europe currently lead in consumption, while Asia-Pacific markets are experiencing rapid growth due to expanding research capabilities and production capacities in countries like China and India.

Recent advancements in synthetic methodology have improved the production efficiency of 2-Iodo-4-methoxy-pyridine, making it more accessible to researchers and industrial users. Modern catalytic systems and optimized reaction conditions have reduced production costs while maintaining high purity standards, addressing one of the key challenges in scaling up iodinated pyridine derivatives.

Quality control remains paramount for 2-Iodo-4-methoxy-pyridine applications. Reputable suppliers typically provide material with purity levels exceeding 98%, verified by advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. Proper storage recommendations include protection from light in amber glass containers and maintenance of cool, dry conditions to ensure long-term stability.

The scientific community continues to explore new applications for 2-Iodo-4-methoxy-pyridine in emerging fields such as material science and catalysis. Its potential as a ligand in transition metal catalysis and as a component in functional materials represents exciting avenues for future research and development.

Environmental and safety considerations for handling 2-Iodo-4-methoxy-pyridine follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. Disposal should comply with local regulations for halogenated organic compounds.

For researchers considering 2-Iodo-4-methoxy-pyridine for their projects, several key suppliers offer the compound in various quantities, from gram-scale for laboratory use to kilogram quantities for industrial applications. Pricing varies based on purity and order volume, with current market trends showing stable availability.

The future outlook for 2-Iodo-4-methoxy-pyridine appears promising, particularly as pharmaceutical research continues to explore novel heterocyclic compounds. Its combination of synthetic utility and structural features positions it well for ongoing importance in chemical research and development across multiple industries.